![molecular formula C20H26N4O3 B2913405 butan-2-yl 2-amino-1-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate CAS No. 846599-18-6](/img/structure/B2913405.png)
butan-2-yl 2-amino-1-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “butan-2-yl 2-amino-1-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate” is a complex organic molecule. It contains a pyrrolo[2,3-b]quinoxaline core, which is a type of nitrogen-containing heterocycle . This core is substituted with various functional groups including an ethoxypropyl group, an amino group, and a butan-2-yl group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrolo[2,3-b]quinoxaline core would likely contribute to the rigidity of the molecule, while the various substituents could influence its overall shape and polarity .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present. For example, the amino group could potentially participate in acid-base reactions, while the ethoxy group could undergo reactions involving the breaking of the carbon-oxygen bond .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could potentially make the compound more polar, influencing its solubility in various solvents .Scientific Research Applications
Synthesis and Characterization
- A number of ethyl 3H-pyrrolo[2,3-c]quinoline-2-carboxylates were prepared through a direct condensation process, showcasing a methodology that could potentially be adapted for the synthesis of compounds like butan-2-yl 2-amino-1-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate. This method highlights the versatility of pyrroloquinoline derivatives in synthetic chemistry (Molina, Alajarín, & Sánchez-Andrada, 1993).
Anticancer and Antimicrobial Applications
- Quinoxaline derivatives have been evaluated for their in vitro antituberculosis activity, with certain substituents significantly affecting the in vitro activity. This suggests potential applications in designing compounds targeting specific microbial pathogens (Jaso, Zarranz, Aldana, & Monge, 2005).
- Another study discovered and optimized a series of 3-quinoline carboxamides as selective inhibitors of the ataxia telangiectasia mutated (ATM) kinase, an enzyme involved in DNA damage response, indicating potential therapeutic applications for related quinoxaline derivatives in cancer treatment (Degorce et al., 2016).
Corrosion Inhibition
- Quinoxaline derivatives have been studied for their corrosion inhibition potential for mild steel in hydrochloric acid medium, demonstrating the utility of these compounds in industrial applications (Olasunkanmi, Kabanda, & Ebenso, 2016).
Synthesis of Complex Molecules
- The synthesis of novel quinoxaline-2-carboxylate 1,4-dioxide derivatives showcases the structural diversity achievable with quinoxaline derivatives, potentially applicable in various pharmaceutical contexts (Xie et al., 2019).
Future Directions
properties
IUPAC Name |
butan-2-yl 2-amino-1-(3-ethoxypropyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O3/c1-4-13(3)27-20(25)16-17-19(23-15-10-7-6-9-14(15)22-17)24(18(16)21)11-8-12-26-5-2/h6-7,9-10,13H,4-5,8,11-12,21H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STQRQMINFMRNPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)OC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)CCCOCC)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.